{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride

• IUPAC Name: 1-[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C16H18FNO2.ClH/c1-18-10-12-7-8-15(16(9-12)19-2)20-11-13-5-3-4-6-14(13)17;/h3-9,18H,10-11H2,1-2H3;1H
• InChI Key: AVBUYFMFVVMEHX-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1)OCC2=CC=CC=C2F)OC.Cl
• Molecular Formula: C16H19ClFNO2
• Molecular Weight: 311.78 g/mol

Description

{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride, also known as FMeMDA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMeMDA is a derivative of 3,4-methylenedioxy-N-methylamphetamine (MDMA), a recreational drug commonly known as ecstasy. However, FMeMDA has been developed for scientific research purposes only and is not intended for human consumption.

Mechanism of Action

{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are involved in regulating mood, emotions, and cognitive function. This compound also has antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain. This results in an increase in mood, energy, and cognitive function. This compound has also been shown to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride has several advantages for lab experiments. It is a potent and selective compound that can be used to study the role of neurotransmitters in the brain. This compound is also stable and can be easily synthesized in large quantities. However, this compound has limitations as well. It is a controlled substance and requires special permits and licenses to handle and use. This compound is also not suitable for human consumption and should only be used for scientific research purposes.

Future Directions

There are several future directions for research on {4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Further studies are needed to determine the optimal dosage and administration of this compound for these conditions. Another area of interest is its potential use in the treatment of depression, anxiety, and PTSD. More research is needed to understand the mechanisms of action of this compound and its effects on these conditions. Additionally, this compound could be used as a tool to study the role of neurotransmitters in the brain and their effects on behavior and cognition.

Synthesis Methods

{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride can be synthesized through a multistep process starting from commercially available precursors. The synthesis involves the reaction of 2-fluorobenzyl bromide with 3-methoxybenzaldehyde to form an intermediate compound, which is then reacted with methylamine hydrochloride to produce this compound hydrochloride.

Scientific Research Applications

{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride has been studied extensively in preclinical research for its potential therapeutic applications. It has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has also been studied for its potential to treat depression, anxiety, and post-traumatic stress disorder (PTSD).